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Compound of Interest

4-((4-Methylpiperazin-1-
Compound Name:
yl)methyl)benzonitrile

Cat. No.: B018828

This technical guide provides a detailed overview of the physicochemical properties and a
relevant synthetic protocol for 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile, a compound of
interest for researchers and professionals in drug development and chemical synthesis.

Physicochemical Properties

The fundamental molecular characteristics of 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile
are summarized below. These properties are essential for stoichiometric calculations in
synthesis, analytical characterization, and biochemical assays.

Property Value Reference
Molecular Formula C13H17Ns [11[2]
Molecular Weight 215.3 g/mol [1]

Experimental Protocol: Synthesis of 4-[(4-
Methylpiperazin-1-yl)methyl]benzoic acid
dihydrochloride

This section details a protocol for the acid hydrolysis of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile to yield 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride.
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This transformation is a key step in the synthesis of precursors for active pharmaceutical
ingredients.

Objective: To convert the nitrile group of 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile into a
carboxylic acid, followed by formation of the dihydrochloride salt.

Materials:

¢ 4-((4-Methylpiperazin-1-yl)methyl)benzonitrile
e 8 M Hydrochloric Acid (HCI)

e Acetone

e Reaction flask equipped with a reflux condenser
e Heating mantle

e Stirring apparatus

« Filtration apparatus (e.g., Bichner funnel)

o Standard laboratory glassware

Procedure:

 |In a suitable reaction flask, suspend 30.0 g of 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile in 50 cm? of 8 M HCI solution.[3]

o Heat the mixture to 100°C under constant stirring and maintain it at this temperature for 10
hours to ensure complete hydrolysis.[3]

 After the reaction period, cool the mixture to room temperature. The product is expected to
precipitate out of the solution upon cooling.[3]

« Filter the resulting solid precipitate from the reaction mixture.

o Wash the collected solid with acetone to remove any remaining impurities.[3]
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o Dry the final product, 4-[(4-Methylpiperazin-1-yl)methyl]benzoic acid dihydrochloride, under
vacuum.

Reaction Workflow

The following diagram illustrates the synthetic pathway for the hydrolysis of 4-((4-
Methylpiperazin-1-yl)methyl)benzonitrile as described in the experimental protocol.
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Caption: Synthetic pathway for the hydrolysis of the nitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-((4-Methylpiperazin-1-
yl)methyl)benzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018828#4-4-methylpiperazin-1-yl-methyl-
benzonitrile-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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